Cas no 1014631-75-4 (1-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1014631-75-4
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 5058400
• PubChem ID: 57688399
• Update Time: 2024-03-01

1-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C8H6N4O2/c13-8(14)6-1-4-12(11-6)7-5-9-2-3-10-7/h1-5H,(H,13,14)
• InChI Key： NNXZCNHGHUTNBW-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2C=NC=CN=2)N=1)=O

Computed Properties

• Exact Mass: 190.04907545g/mol
• Monoisotopic Mass: 190.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives